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Compound of Interest

Compound Name: 3,5-Dimethoxyaniline

Cat. No.: B133145 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the chemical and physical properties of

3,5-Dimethoxyaniline, a key intermediate in various organic synthesis applications,

particularly within the pharmaceutical and dye industries. This document is intended for

researchers, scientists, and professionals in drug development and chemical manufacturing.

Core Chemical Data
3,5-Dimethoxyaniline is an aromatic amine that serves as a critical building block in the

synthesis of more complex molecules.[1][2] Its fundamental properties are summarized below

for easy reference.
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Property Value Source

Molecular Formula C₈H₁₁NO₂ [2][3][4][5][6]

Molecular Weight 153.18 g/mol [2][3][4][5][6]

CAS Number 10272-07-8 [2][4][5][6]

Appearance
White to beige-brownish

powder or needles
[5][7]

Melting Point 54-57 °C [7]

Boiling Point 178 °C at 20 mmHg [7]

Synonyms

5-Aminoresorcinol dimethyl

ether, 3,5-

Dimethoxybenzenamine

[3][4]

Role in Organic Synthesis
3,5-Dimethoxyaniline is a versatile compound utilized as an intermediate in a variety of

organic synthesis processes.[2][7] Its chemical structure, featuring both an amine group and

methoxy groups on the benzene ring, allows for a range of chemical reactions, making it a

valuable precursor in the development of pharmaceuticals and dyes.
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Logical Role of 3,5-Dimethoxyaniline
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Role as a Chemical Intermediate

Experimental Protocols
Detailed experimental protocols for the use of 3,5-Dimethoxyaniline are highly specific to the

desired end-product. However, a general workflow for a typical synthetic application would

involve the following conceptual steps.
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Generalized Experimental Workflow

1. Reactant Preparation
(3,5-Dimethoxyaniline & other reagents)

2. Reaction Setup
(Solvent selection, temperature control)

3. Chemical Transformation
(e.g., N-acylation, diazotization)

4. Work-up & Isolation
(Extraction, washing)

5. Purification
(Crystallization, chromatography)

6. Product Characterization
(Spectroscopy, melting point)

Click to download full resolution via product page

Synthetic Workflow Overview

This document is for informational purposes only and is intended for a technical audience. All

laboratory work should be conducted by trained professionals with appropriate safety

precautions in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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